Cas no 159326-91-7 (Benzamide, N-methyl-N-(1-oxopropyl)-)

Benzamide, N-methyl-N-(1-oxopropyl)- structure
159326-91-7 structure
Product Name:Benzamide, N-methyl-N-(1-oxopropyl)-
CAS No:159326-91-7
MF:C11H13NO2
MW:191.226423025131
CID:1338414
PubChem ID:18325713
Update Time:2025-04-20

Benzamide, N-methyl-N-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-methyl-N-(1-oxopropyl)-
    • N-methyl-N-propanoylbenzamide
    • 159326-91-7
    • DTXSID10592805
    • N-methyl-N-propionylbenzamide
    • SCHEMBL3874067
    • Inchi: 1S/C11H13NO2/c1-3-10(13)12(2)11(14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
    • InChI Key: IOTVZZNYJRYPLM-UHFFFAOYSA-N
    • SMILES: O=C(CC)N(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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